4-(3-Chloro-4-fluorophenyl)pyrimidin-2-amine
Overview
Description
Scientific Research Applications
Inhibition of Tyrosinase Activity
The motif of 3-chloro-4-fluorophenyl has been leveraged to identify inhibitors of tyrosinase, an enzyme crucial in melanin synthesis. Compounds with this motif have shown significant inhibition potency, which could be beneficial for research into treatments for hyperpigmentation disorders .
Anti-tubercular Activity
Substituted phenyl derivatives with halogens in the meta and ortho positions, similar to the 3-chloro-4-fluorophenyl group, have demonstrated improved anti-tubercular activity. This suggests potential applications in developing new anti-tuberculosis drugs .
Neurotoxicity Studies
Pyrazoline derivatives featuring a bromophenyl group, which is structurally related to 3-chloro-4-fluorophenyl, have been studied for their neurotoxic effects. Such research could provide insights into the neurotoxic potentials of similar compounds .
Cytotoxic Activities Against Cancer Cells
Compounds with pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine scaffolds have shown superior cytotoxic activities against various cancer cell lines. This indicates that related compounds like 4-(3-Chloro-4-fluorophenyl)pyrimidin-2-amine could be explored for their anticancer properties .
properties
IUPAC Name |
4-(3-chloro-4-fluorophenyl)pyrimidin-2-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7ClFN3/c11-7-5-6(1-2-8(7)12)9-3-4-14-10(13)15-9/h1-5H,(H2,13,14,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NDJOHCHWXTWORA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C2=NC(=NC=C2)N)Cl)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7ClFN3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
223.63 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(3-Chloro-4-fluorophenyl)pyrimidin-2-amine |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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